Cas no 91456-94-9 (N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1))

N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1) structure
91456-94-9 structure
Product Name:N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1)
CAS No:91456-94-9
MF:C18H41NO3
MW:319.523046255112
CID:2813945
PubChem ID:71328216
Update Time:2025-04-21

N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1) Chemical and Physical Properties

Names and Identifiers

    • tetra-n-butylammonium-acetat-hydrat
    • DTXSID30757191
    • DTXCID90707935
    • 91456-94-9
    • N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1)
    • Inchi: 1S/C16H36N.C2H4O2.H2O/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-2(3)4;/h5-16H2,1-4H3;1H3,(H,3,4);1H2/q+1;;/p-1
    • InChI Key: AOLQSMHROKSHOT-UHFFFAOYSA-M
    • SMILES: [O-]C(C)=O.O.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 319.30864417Da
  • Monoisotopic Mass: 319.30864417Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 142
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų

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